Cas no 917750-20-0 (N-tert-Butyl-4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-benzenesulfonamide)

• Product Name: N-tert-Butyl-4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-benzenesulfonamide
• CAS No: 917750-20-0
• MF: C₁₂H₁₅N₃O₃S₂
• MW: 313.395799875259
• CID: 3082511
• PubChem ID: 18524260
• Update Time: 2025-11-02

N-tert-Butyl-4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyl-4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-benzenesulfonamide
• 917750-20-0
• N-(tert-Butyl)-4-(5-mercapto-1,3,4-oxadiazol-2-yl)benzenesulfonamide
• AKOS000678782

• MDL： MFCD08898894
• Inchi： 1S/C12H15N3O3S2/c1-12(2,3)15-20(16,17)9-6-4-8(5-7-9)10-13-14-11(19)18-10/h4-7,15H,1-3H3,(H,14,19)
• InChI Key： ZKEBWFWIABHNGD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=NNC(O2)=S)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 313.05548370Da
• Monoisotopic Mass: 313.05548370Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-tert-Butyl-4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-benzenesulfonamide

Research Briefing on N-tert-Butyl-4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-benzenesulfonamide (CAS: 917750-20-0)

N-tert-Butyl-4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-benzenesulfonamide (CAS: 917750-20-0) is a novel sulfonamide derivative with a [1,3,4]oxadiazole moiety, which has garnered significant attention in recent chemical biology and medicinal chemistry research. This compound is of particular interest due to its potential applications in drug discovery, especially in the development of enzyme inhibitors targeting various diseases. The unique structural features of this molecule, including the sulfonamide group and the mercapto-oxadiazole ring, make it a promising scaffold for modulating biological targets.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its structure and purity. Computational modeling has also been utilized to predict its binding affinity and interaction mechanisms with potential biological targets. Preliminary results suggest that this compound exhibits inhibitory activity against certain enzymes, highlighting its potential as a lead compound for further optimization.

In vitro studies have demonstrated that N-tert-Butyl-4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-benzenesulfonamide shows promising activity against specific protein targets involved in inflammatory and oncogenic pathways. The mercapto group on the oxadiazole ring is believed to play a critical role in forming covalent bonds with cysteine residues in the active sites of these enzymes, thereby enhancing its inhibitory effects. These findings are supported by kinetic studies and molecular docking simulations, which provide insights into the compound's mode of action.

Further investigations are underway to explore the pharmacokinetic properties and toxicity profile of this compound. Early-stage animal studies have indicated reasonable bioavailability and tolerability, though additional optimization may be required to improve its metabolic stability and reduce potential off-target effects. Researchers are also exploring structural modifications to enhance its selectivity and potency against specific disease-related targets.

The potential therapeutic applications of N-tert-Butyl-4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-benzenesulfonamide are vast, ranging from anti-inflammatory and anticancer therapies to antimicrobial agents. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further preclinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, N-tert-Butyl-4-(5-mercapto-[1,3,4]oxadiazol-2-yl)-benzenesulfonamide represents a promising avenue for drug discovery. Continued research into its mechanism of action, structural optimization, and therapeutic potential will be crucial for advancing this compound into the next stages of development. The integration of computational and experimental approaches will further elucidate its full potential in addressing unmet medical needs.